Cas no 76734-92-4 (2-Butynedioic acid,1,4-bis(trimethylsilyl) ester)

• Product Name: 2-Butynedioic acid,1,4-bis(trimethylsilyl) ester
• CAS No: 76734-92-4
• MF: C₁₀H₁₈O₄Si₂
• MW: 258.418525218964
• MDL: MFCD00009841
• CID: 548490
• PubChem ID: 590273
• Update Time: 2025-04-19

2-Butynedioic acid,1,4-bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid,1,4-bis(trimethylsilyl) ester
• BIS(TRIMETHYLSILYL) ACETYLENEDICARBOXYL- ATE
• bis(trimethylsilyl) but-2-ynedioate
• BIS(TRIMETHYLSILYL)ACETYLENEDICARBOXYLATE
• 2-Butynedioic acid,ditrimethylsilyl
• Bis(trimethylsilyl) 2-butynedioate
• Bis-trimethylsilylacetylenedicarboxylate
• ester
• Me3SiO2CCCCO2SiMe3
• Bis(trimethylsilyl) 2-butynedioate #
• SCHEMBL1078901
• DTXSID00343525
• Bis(trimethylsilyl) acetylenedicarboxylate, >=98.0%
• RYHMNBZWRLSKHY-UHFFFAOYSA-N
• Bis(trimethylsilyl)acetylenedi-carboxylate
• bis(trimethylsilyl)but-2-ynedioate
• Bis(trimethylsilyl) acetylenedicarboxylate
• BDA73492
• C76458
• CS-0368298
• 2-Butynedioic acid, ditrimethylsilyl ester
• 2-Butynedioic acid, 2TMS derivative
• AKOS030632300
• Acetylenedicarboxylic acid, bis(trimethylsilyl)ester
• DS-20119
• 76734-92-4
• DB-254050
• 1,4-ditrimethylsilyl but-2-ynedioate

• MDL： MFCD00009841
• Inchi： 1S/C10H18O4Si2/c1-15(2,3)13-9(11)7-8-10(12)14-16(4,5)6/h1-6H3
• InChI Key： RYHMNBZWRLSKHY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C#CC(=O)O[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 258.07400
• Monoisotopic Mass: 258.07436212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.999 g/mL at 25 °C(lit.)
• Boiling Point: 94 °C0.005 mm Hg(lit.)
• Flash Point: 67°C
• Refractive Index: n20/D 1.439(lit.)
• PSA: 52.60000
• LogP: 1.74600

2-Butynedioic acid,1,4-bis(trimethylsilyl) ester Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：8-10-21
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：3.2
• PackingGroup：III
• TSCA：No
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Trimethylsilyl esters